Cas no 108533-35-3 (6-amino-1,3-dihydro-3-methyl-2H-Indol-2-one)

• Product Name: 6-amino-1,3-dihydro-3-methyl-2H-Indol-2-one
• CAS No: 108533-35-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1098353
• PubChem ID: 13835072
• Update Time: 2025-10-31

6-amino-1,3-dihydro-3-methyl-2H-Indol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-1,3-dihydro-3-methyl-2H-Indol-2-one
• 6-amino-3-methyl-1,3-dihydroindol-2-one
• DTXSID20550754
• 6-Amino-3-methyl-1,3-dihydro-2H-indol-2-one
• SCHEMBL7268601
• 108533-35-3
• 2H-Indol-2-one, 6-amino-1,3-dihydro-3-methyl-
• 6-amino-3-methylindolin-2-one

• Inchi： 1S/C9H10N2O/c1-5-7-3-2-6(10)4-8(7)11-9(5)12/h2-5H,10H2,1H3,(H,11,12)
• InChI Key： QKBNYMYKFIHABG-UHFFFAOYSA-N
• SMILES： O=C1C(C)C2C=CC(=CC=2N1)N

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12